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Compound of Interest

Compound Name: 1-Azetine

Cat. No.: B13808008 Get Quote

Disclaimer: As of the latest update, a specific Safety Data Sheet (SDS) with detailed disposal

procedures for 1-Azetine (CAS No. 6788-85-8) is not readily available in public databases. The

following guidelines are based on the general principles of hazardous waste management for

aza-compounds and reactive chemicals. It is imperative that all procedures are carried out in

strict accordance with institutional, local, state, and federal regulations, and under the guidance

of a qualified environmental health and safety (EHS) professional.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal of 1-Azetine. Due to the potential for

high reactivity and unknown toxicity, 1-Azetine must be treated as a hazardous substance.

Immediate Safety and Handling Precautions
Given the strained four-membered ring structure, 1-Azetine is likely to be reactive.[1]

Therefore, handling should always occur in a well-ventilated chemical fume hood. Personal

Protective Equipment (PPE) is mandatory to prevent inhalation, ingestion, and skin contact.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).[3]

Body Protection: A flame-retardant lab coat and closed-toe shoes.
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Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of

aerosolization or if working outside a fume hood.[3]

Chemical and Physical Properties of 1-Azetine
A summary of the known physical and chemical properties of 1-Azetine is provided below. This

information is crucial for assessing potential hazards and ensuring compatible storage and

disposal.

Property Value Source

Molecular Formula C₃H₅N [4][5]

Molecular Weight 55.08 g/mol [4][5]

CAS Number 6788-85-8 [4][5]

Boiling Point 72.7°C at 760 mmHg [5]

Density 0.98 g/cm³ [5]

Synonyms 2,3-dihydroazete, Azetin [4]

Step-by-Step Disposal Protocol for 1-Azetine
The primary method for the disposal of 1-Azetine and its contaminated materials is through a

licensed hazardous waste disposal company.[6]

Waste Identification and Segregation:

All materials contaminated with 1-Azetine, including reaction mixtures, contaminated

labware (e.g., pipette tips, weighing boats), and used PPE, must be collected as

hazardous waste.[7]

Do not mix 1-Azetine waste with other waste streams unless compatibility has been

confirmed by a qualified chemist or EHS professional.[8]

Waste Container Selection and Labeling:
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Use a dedicated, leak-proof, and chemically compatible container with a secure screw-top

lid. High-density polyethylene (HDPE) or glass containers are generally suitable.[9][10]

The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-
Azetine," and any known hazard characteristics (e.g., "Reactive," "Flammable," "Toxic").

[9] The date of waste accumulation should also be included.[8]

Waste Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary

containment area away from incompatible materials such as strong oxidizing agents,

acids, and bases.[6][11]

Follow all institutional and regulatory limits for the volume of hazardous waste stored in the

laboratory.

Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[6]

Wearing appropriate PPE, contain the spill using an inert absorbent material like

vermiculite or sand. Do not use combustible materials such as paper towels for

absorption.[6]

Carefully collect the absorbent material and spilled substance into a labeled hazardous

waste container.[6]

Decontaminate the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must be disposed of as hazardous waste.[6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[6]

Provide the EHS office with a complete and accurate description of the waste contents.
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Experimental Protocols Cited
While no specific experimental protocols for the disposal of 1-Azetine were found, the general

procedures outlined are based on established safety data sheets and guidelines for similar

hazardous chemicals. For instance, the disposal procedures for other aza-compounds and

reactive chemicals consistently recommend incineration by a licensed hazardous waste facility.

[3][6]

Logical Workflow for 1-Azetine Disposal
The following diagram illustrates the decision-making process for the proper management and

disposal of 1-Azetine.
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Caption: Disposal workflow for 1-Azetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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